2-ethylbutyl 6-(2,5-dimethoxyphenyl)-3-methyl-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate

• IUPAC Name: 2-ethylbutyl 6-(2,5-dimethoxyphenyl)-3-methyl-4-oxo-1,5,6,7-tetrahydroindole-2-carboxylate
• InChI: InChI=1S/C24H31NO5/c1-6-15(7-2)13-30-24(27)23-14(3)22-19(25-23)10-16(11-20(22)26)18-12-17(28-4)8-9-21(18)29-5/h8-9,12,15-16,25H,6-7,10-11,13H2,1-5H3
• InChI Key: CCAJABQRIQXUEH-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)COC(=O)C1=C(C2=C(N1)CC(CC2=O)C3=C(C=CC(=C3)OC)OC)C
• Molecular Formula: C24H31NO5
• Molecular Weight: 413.5 g/mol

Description

Synthesis Analysis

The synthesis of complex indole derivatives, such as the one , often involves multi-step synthetic routes, incorporating reactions that build the indole core, introduce substituents, and modify the functional groups to achieve the desired molecular architecture. While no specific synthesis for this exact compound was found, related works provide insight into methodologies that could be applicable. For instance, the synthesis of various indole and pyrimidine derivatives has been detailed, demonstrating the versatility of indole chemistry and the potential for creating a wide array of substituted molecules through different synthetic strategies (Sharma et al., 2012).

Molecular Structure Analysis

The molecular structure of indole derivatives is critical in determining their physical and chemical properties, as well as their biological activities. X-ray crystallography and spectroscopic methods, such as NMR and IR, are commonly used to elucidate these structures. For example, the crystal structure analysis of ethyl indole derivatives has been conducted to understand the conformation and intramolecular interactions that may influence reactivity and interaction with biological targets (Sambyal et al., 2011).

Chemical Reactions and Properties

Indole derivatives engage in a variety of chemical reactions, influenced by the functional groups present on the indole core and the surrounding substituents. These reactions can be exploited to further modify the compound or to understand its reactivity patterns. For instance, cyclisation reactions of indolo oxime ethers have been explored to yield novel indole derivatives, highlighting the potential for generating complexity within this chemical space (Clayton et al., 2008).

Physical Properties Analysis

The physical properties of indole derivatives, such as solubility, melting point, and crystallinity, are influenced by their molecular structure. These properties are essential for understanding the compound's behavior in different environments, whether in a laboratory setting or within a biological system. Studies on the synthesis and physical characterization of indole derivatives shed light on these aspects, providing a foundation for predicting the behavior of similar compounds (Luo et al., 2019).